Cas no 1192187-75-9 (3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)
3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole is a versatile boronic ester derivative, primarily employed as an intermediate in cross-coupling reactions such as Suzuki-Miyaura couplings. The trifluoromethyl group enhances its reactivity and stability, while the tetrahydropyran (oxan-2-yl) moiety provides steric protection, improving selectivity in synthetic applications. The pinacol boronate group ensures efficient transmetalation under mild conditions, making it valuable in pharmaceutical and agrochemical synthesis. Its well-defined structure and high purity facilitate precise functionalization of complex molecules, particularly in the development of fluorinated compounds. This compound is particularly useful for constructing heterocyclic frameworks with tailored electronic and steric properties.
1192187-75-9 structure
Product Name:3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
CAS No:1192187-75-9
MF:C15H22BF3N2O3
MW:346.152994632721
CID:5271935
PubChem ID:57914141
Update Time:2026-03-09
3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- 1-(Tetrahydro-2h-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1h-pyrazole
- AT24563
- SB13517
- 1-(THP)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester
- 1H-Pyrazole, 1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-
- 1192187-75-9
- 1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyrazole
- MFCD21602039
- SCHEMBL10327099
- JHXFDRHFIZRGGF-UHFFFAOYSA-N
- 3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
-
- Inchi: 1S/C15H22BF3N2O3/c1-13(2)14(3,4)24-16(23-13)11-9-10(15(17,18)19)20-21(11)12-7-5-6-8-22-12/h9,12H,5-8H2,1-4H3
- InChI Key: JHXFDRHFIZRGGF-UHFFFAOYSA-N
- SMILES: FC(C1C=C(B2OC(C)(C)C(C)(C)O2)N(C2CCCCO2)N=1)(F)F
Computed Properties
- Exact Mass: 346.1675572g/mol
- Monoisotopic Mass: 346.1675572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.5
3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0392-100MG |
3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
1192187-75-9 | 95% | 100MG |
¥ 1,313.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0392-250MG |
3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
1192187-75-9 | 95% | 250MG |
¥ 2,098.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0392-500MG |
3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
1192187-75-9 | 95% | 500MG |
¥ 3,498.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0392-1G |
3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
1192187-75-9 | 95% | 1g |
¥ 5,247.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0392-5G |
3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
1192187-75-9 | 95% | 5g |
¥ 15,741.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0392-10G |
3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
1192187-75-9 | 95% | 10g |
¥ 26,235.00 | 2023-03-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01279750-250mg |
1-(Tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole |
1192187-75-9 | 98% | 250mg |
¥370.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01279750-1g |
1-(Tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole |
1192187-75-9 | 98% | 1g |
¥1000.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01279750-5g |
1-(Tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole |
1192187-75-9 | 98% | 5g |
¥3500.0 | 2023-04-05 | |
| 1PlusChem | 1P01V8IG-250mg |
1-(Tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole |
1192187-75-9 | 98% | 250mg |
$38.00 | 2023-12-26 |
3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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